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Compound of Interest |

Compound Name: Avibactam sodium, (+)-
CAS No.: 1383814-68-3
Cat. No.: B1437214
. J

Introduction & Mechanism of Action

Ceftazidime-avibactam (CZA) represents a critical therapeutic option for multidrug-resistant
(MDR) Gram-negative infections, particularly those driven by carbapenem-resistant
Enterobacterales (CRE) and Pseudomonas aeruginosa.

To accurately test CZA in vitro, one must understand the interaction between its two
components:

o Ceftazidime (CAZ): A third-generation cephalosporin that inhibits cell wall synthesis by
binding to Penicillin-Binding Proteins (PBPS).

e Avibactam (AVI): A diazabicyclooctane (DBO) non-

-lactam

-lactamase inhibitor. Unlike clavulanate or tazobactam, avibactam forms a covalent,
reversible amide bond with the serine residue of the

-lactamase active site.

Expert Insight: Avibactam restores ceftazidime activity against Ambler Class A (e.g., KPC,
ESBLS), Class C (AmpC), and some Class D (OXA-48) enzymes. Crucially, it is inactive
against Class B metallo-
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-lactamases (MBLSs) like NDM, VIM, and IMP. Therefore, this protocol includes a logic step to
rule out MBLs, as CZA testing on confirmed MBL producers is clinically futile.

Principle of the Assay: The "Fixed Concentration"
Rule

Unlike standard antibiotic testing where the drug is diluted in a 2-fold series, CZA testing
requires a fixed concentration of inhibitor.

o Ceftazidime: Diluted in log

series (e.g., 0.125 to 128 pg/mL).

o Avibactam: Held constant at 4 ug/mL in all wells, regardless of the ceftazidime concentration.

Why? Pharmacokinetic/Pharmacodynamic (PK/PD) modeling demonstrates that maintaining a
threshold concentration of avibactam is more predictive of in vivo efficacy than maintaining a
fixed ratio (e.g., 2:1).

Materials & Reagents
» Active Pharmaceutical Ingredients (API):
o Ceftazidime pentahydrate (potency correction required).
o Avibactam sodium (potency correction required).
e Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).
o QC Check: Calcium (20-25 mg/L) and Magnesium (10-12.5 mg/L).
e Solvents:

o Ceftazidime: Dissolve in saturated sodium carbonate solution or DMSO if specified; dilute
in water.

o Avibactam: Soluble in water.
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Protocol A: Broth Microdilution (Reference Method)

Standard: CLSI M07 / ISO 20776-1

Step 1: Stock Solution Preparation

Prepare 100x stock solutions.

¢ Avibactam Stock: Prepare at 400 pg/mL. (When diluted 1:100 into the assay, the final
concentration will be 4 pg/mL).

+ Ceftazidime Stock: Prepare at 12,800 pg/mL (or higher depending on desired range).

Step 2: Intermediate Dilution Scheme

You cannot simply serially dilute the combination. You must serially dilute the Ceftazidime first,
then add the fixed Avibactam.

Workflow Diagram: Plate Preparation
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Caption: Logic flow for creating microdilution plates with variable antibiotic and fixed inhibitor

concentrations.
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Step 3: Execution

e Dispense Media: Add 50 pL of CAMHB to all wells of a 96-well plate.
e Add Antibiotics: Add 50 pL of the 2x Ceftazidime/Avibactam mix to appropriate wells.

o Self-Validation: Ensure the final volume is 100 pL before inoculation. The final
concentration of Avibactam must be 4 pg/mL in every well.

e Inoculum: Prepare a 0.5 McFarland suspension of the test organism. Dilute to achieve

CFU/mL in the final well.

e |ncubation: 35 + 2°C for 16—20 hours in ambient air.

Protocol B: Disk Diffusion (Screening)

Note: Disk mass standards differ between US (CLSI) and Europe (EUCAST).

Disk Selection
e CLSI (USA): 30 ug Ceftazidime / 20 pg Avibactam (30/20).[1]

o EUCAST (Europe): 10 ug Ceftazidime / 4 pug Avibactam (10/4).[2]

e Warning: Using the wrong disk with the wrong breakpoint table will yield erroneous results
(Major Errors).

Procedure

e Lawn Preparation: Swab a 0.5 McFarland suspension onto a Mueller-Hinton Agar (MHA)
plate.

o Disk Application: Place the CZA disk firmly on the surface.
e Incubation: 35 * 2°C for 16-18 hours.

o Measurement: Measure the diameter of the zone of inhibition to the nearest mm.
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o Expert Note: Ignore faint growth of tiny colonies within the zone (often seen with Proteus
spp.) or film growth.

Quality Control (QC)

A valid assay must fall within specific ranges for control strains. If QC fails, patient/experimental
results must be discarded.

Table 1: CLSI QC Ranges (30/20 pg Disk & BMD)

Disk Diffusion

Organism ATCC Strain MIC Range (pg/mL)

(mm)
K. pneumoniae 700603 (ESBL+) 1/4 — 4/4 18-24
P. aeruginosa 27853 1/4 - 4/4 21 -27
E. coli 25922 0.12/4-0.5/4 24 -30
E. coli 35218 0.06/4 — 0.25/4 27 -33

Note: K. pneumoniae ATCC 700603 is critical as it produces SHV-18 (ESBL), verifying the
activity of avibactam. Ceftazidime alone would have an MIC >16 pg/mL.

Data Analysis & Interpretation

Interpret MICs based on the relevant regulatory body.[3]

Table 2: Clinical Breakpoints (CLSI M100-Ed35, 2025)

Organism Group Susceptible (S) Resistant (R)
Enterobacterales < 8/4 pg/mL > 16/4 pg/mL
P. aeruginosa < 8/4 pg/mL > 16/4 pg/mL

Decision Logic for Interpretation
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Read MIC

Is MIC < 8/4 pg/mL?
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Caption: Decision tree for interpreting MIC results and triggering secondary resistance
mechanism screening.

Troubleshooting & Expert Insights
e The "Skipped Well" Phenomenon:
o Observation: Growth in well 4, no growth in well 5, growth in well 6.
o Cause: Contamination or improper pipetting of the viscous avibactam stock.
o Solution: Discard result and repeat. Ensure avibactam is vortexed thoroughly.
o Enzyme Stability:

o Avibactam is stable, but ceftazidime can degrade if subjected to repeated freeze-thaw
cycles. Aliquot stocks immediately after preparation.

o False Resistance in Pseudomonas:
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o High-level efflux pump overexpression (MexAB-OprM) can sometimes push MICs to 16-32
pg/mL even in the absence of MBLs. Molecular characterization (PCR) is recommended
for resistant isolates in drug development studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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